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Born in Bradford Cohort: Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing the Born in

Bradford (BiB) cohort data. The information is designed to address specific issues that may be

encountered during data analysis and experimentation.

Troubleshooting Guides
Data Linkage Issues
Problem: Discrepancies or lower than expected match rates when linking external datasets with

the BiB cohort data.

Possible Causes & Solutions:

Identifier Mismatches: Ensure that the primary identifiers used for linkage (e.g., NHS

number) are correctly formatted and free of errors in your external dataset. The BiB team

uses a unique study ID for each participant, and linkage to external datasets is facilitated

through the use of NHS numbers.[1]

Consent: Verify that the participants in your subset of interest have provided consent for data

linkage. The BiB cohort has high overall linkage consent rates, but it is not 100%.
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Data Lag: Be aware of potential time lags in the updating of routine health and education

records. Data may not be available for the most recent time points.

Contact BiB: If you have followed the available guidance and are still experiencing issues,

contact the BiB data management team for assistance with specific linkage queries. They

can provide information on the latest data linkage files and any known issues.

Interpreting Missing Data
Problem: Uncertainty about how to handle missing values within the BiB dataset.

Possible Causes & Solutions:

Understand the Reason for Missingness: Consult the BiB Data Dictionary for variable-

specific information.[2][3] Missing data may be coded in specific ways to indicate the reason

for its absence (e.g., 'not applicable', 'refused to answer', 'measurement error').

Review Cohort Profile: The cohort profiles and related publications often provide information

on data collection waves and sub-studies, which can help in understanding why certain data

may be missing for specific participant groups.[4][5]

Statistical Approach: The appropriate method for handling missing data (e.g., complete case

analysis, multiple imputation) will depend on the nature of your research question and the

pattern of missingness. It is recommended to consult with a statistician to determine the

most suitable approach for your analysis.

Contact BiB for Clarification: For specific variables where the reason for missingness is

unclear, contact the BiB team. They may be able to provide additional context or information

that is not available in the public documentation.

Unexpected Distributions or Outliers
Problem: Observing unexpected data distributions or potential outliers in your analysis.

Possible Causes & Solutions:

Data Entry or Measurement Error: While the BiB study has procedures to check for data

accuracy and consistency, errors can still occur.[6]
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Sub-population Differences: The BiB cohort is ethnically diverse, with a large proportion of

participants of South Asian origin.[1] Stratifying your data by ethnicity or other demographic

factors may help to explain unexpected distributions.

Consult the Data Dictionary: The data dictionary may contain notes on specific variables,

including information on how they were collected and any known issues.[2][3]

Review BiB Publications: Search for publications that have used the same or similar

variables from the BiB cohort. This can provide insights into expected ranges and

distributions.

Flag with BiB: If you suspect a data error, it is good practice to report your findings to the BiB

data team. This can help to improve the overall quality of the dataset for all users.

Frequently Asked Questions (FAQs)
Data Quality Assessment

Q1: What is the overall approach to data quality assessment in the Born in Bradford cohort?

A: The BiB study has a commitment to collecting high-quality data. Their protocol for the

recruitment phase included checks for data accuracy and consistency.[6] For data items

available from multiple sources, an agreed-upon process is used for validation.[6] All

research projects using BiB data are reviewed to ensure they meet high scientific and

ethical standards.[7]

Q2: Are there any published reports on the data quality of the BiB cohort?

A: While specific, comprehensive data quality reports with error rates for all variables are

not publicly available, numerous cohort profile publications provide details on the study

design, data collection methods, and participant characteristics, which indirectly speak to

the data's quality and richness.[4][5] For very specific data abstractions, such as from

maternal paper records, accuracy checks have been performed with low error rates

identified.

Q3: How are data from different sources (e.g., questionnaires, clinical measurements,

routine records) validated?
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A: The BiB protocol specifies that where a data item is available from more than one

source, an agreed process is used to validate the data.[6] However, the specific details of

these validation rules for each variable are not publicly available. Researchers are advised

to consult the BiB Data Dictionary and contact the BiB team for specific queries.[2][8]

Data Linkage

Q4: What are the success rates for data linkage in the BiB cohort?

A: The BiB cohort has achieved high success rates for data linkage. Routine health data is

available for 98% of participants, and education data is linked for 85% of the children.

Q5: What types of routine data are linked to the BiB cohort?

A: Linked data includes primary care (GP) records, hospital admissions, A&E records, and

educational data such as Early Years Foundation Stage (EYFS) profiles, phonics

assessments, and Key Stage 1 assessments.[1]

Missing Data

Q6: How is missing data handled in the BiB dataset?

A: The specific methods for handling missing data are often dependent on the research

question and the analysis being conducted. The BiB data dictionary may provide codes or

flags indicating the reason for missingness for some variables.[2][3] Researchers are

encouraged to adopt appropriate statistical methods to handle missing data in their

analyses.

Q7: Where can I find information on the proportion of missing data for specific variables?

A: The BiB Data Dictionary is the primary resource for understanding the variables

available in the dataset.[2][3] While it may not provide explicit percentages of missingness

for every variable, it will give an indication of the data structure and completeness. For

more detailed information, researchers may need to perform exploratory data analysis on

the datasets they receive.

Quantitative Data Summary
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Table 1: Data Linkage Success Rates

Data Source Linkage Success Rate

Routine Health Data 98%

Education Data 85%

Table 2: Key Data Collection Types and Methods

Data Type Collection Method Notes

Baseline Demographics &

Socio-economic Data

Questionnaires administered

to mothers and partners at

recruitment.

Covers a wide range of topics

including ethnicity,

employment, and housing.

Maternal and Child Health

Data

Clinical measurements at birth,

self-report questionnaires, and

linkage to routine health

records (GP, hospital).

Includes data on birth weight,

gestational age, maternal

health during pregnancy, and

child health outcomes.

Child Development and

Education Data

Standardized assessments at

various ages and linkage to

routine education records.

Tracks cognitive development

and educational attainment.

Biological Samples

Blood (maternal, cord, child),

urine, and saliva samples

collected at various time

points.

Stored in a biobank for future

analysis (e.g., genomics,

metabolomics).

Experimental Protocols
Protocol 1: Accessing and Preparing Born in Bradford Data

Expression of Interest (EoI): Submit a completed EoI form to the BiB team outlining your

research proposal.

Review Process: The BiB Executive Committee reviews all EoIs to ensure the research is of

high quality and ethical.
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Data Access Agreement: If your proposal is approved, you will be required to sign a Data

Access Agreement.

Data Specification: Work with a BiB analyst to specify the exact data variables required for

your research.

Data De-identification and Delivery: The BiB team will provide you with a de-identified

dataset tailored to your research question. All personal identifiers are removed, and

participants are identified only by a study ID number.[8]

Data Preparation: Upon receiving the data, consult the BiB Data Dictionary to understand the

variables, coding, and any accompanying notes.[2][3] Perform initial data checks, such as

verifying variable distributions and assessing patterns of missing data.
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Caption: High-level overview of the Born in Bradford data quality assessment workflow.
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Caption: A logical workflow for troubleshooting missing data in the BiB cohort.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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